Hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid hydrochloride

• IUPAC Name: 3,3a,4,5,6,6a-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H11NO3.ClH/c9-7(10)5-3-6-4(8-5)1-2-11-6;/h4-6,8H,1-3H2,(H,9,10);1H
• InChI Key: TTWWPEFTTXFCCU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2C1NC(C2)C(=O)O.Cl
• Molecular Formula: C7H12ClNO3
• Molecular Weight: 193.63 g/mol
• CAS RN: 2137432-91-6

Description

Hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid is a chemical compound with the molecular formula C7H11NO3. It is related to heteropentalenes, which contain two heteroatoms in the entire structure.

Synthesis Analysis

The synthetic methods leading to furo[3,2-b]pyrroles are reviewed in several studies. The synthetic approach follows the Hemetsberger–Knittel protocol covering three reaction steps—the nucleophilic substitution of halogen-containing aliphatic carboxylic acid esters, Knoevenagel condensation, and finally, thermolysis promoting the intramolecular cyclocondensation to O,N-heteropentalene.

Physical And Chemical Properties Analysis

The physical and chemical properties of Hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid are not well-documented in the available resources. The molecular weight of the compound is 157.17.

Scientific Research Applications

Organic Synthesis and Molecular Engineering

• Porphyrinogen Synthesis : The first isolation of unsubstituted porphyrinogen and unsubstituted 21-oxaporphyrinogen was achieved through a '3+1' approach using 2,5-bis(hydroxymethyl)pyrrole. This methodology provides a novel route for synthesizing complex organic frameworks, which are critical in the development of organic semiconductors and photodynamic therapy agents (Taniguchi et al., 2001).

Pharmaceutical Chemistry

• Antileukemic Activity : Synthesis and evaluation of derivatives have shown good antileukemic activity, highlighting the potential of such compounds in drug development and therapeutic applications (Ladurée et al., 1989).

Material Science

• Furan Derivatives for Industrial Applications : Furan derivatives, like hydroxymethylfurfural, have been identified as promising biobased building blocks for the production of plastics and fine chemicals. The efficient production and transformation of such compounds can lead to more sustainable material synthesis strategies (Román‐Leshkov et al., 2006).

Biobased Chemicals

• Enzyme Cascade Reactions : The controlled synthesis of furan carboxylic acids from 5-hydroxymethylfurfural via enzyme cascade reactions demonstrates an innovative approach to biobased chemical production. This method emphasizes the role of biocatalysis in achieving high yields of desired products, which are crucial for pharmaceutical and polymer industries (Jia et al., 2019).

Chemical Biology

• Chromophores from Hexeneuronic Acids : The identification of HexA-derived chromophoric compounds provides insights into the discoloration processes in cellulosic pulps. Understanding these mechanisms is vital for improving the bleaching processes in paper manufacturing and may lead to new applications in sensing and imaging technologies (Rosenau et al., 2017).

Safety and Hazards

The safety and hazards associated with Hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid are not explicitly mentioned in the available resources.